N-(3-chloro-2-methylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(3-oxothiomorpholin-2-yl)acetamide
• InChI: InChI=1S/C13H15ClN2O2S/c1-8-9(14)3-2-4-10(8)16-12(17)7-11-13(18)15-5-6-19-11/h2-4,11H,5-7H2,1H3,(H,15,18)(H,16,17)
• InChI Key: FAGPNXBZONJRLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC2C(=O)NCCS2
• Molecular Formula: C13H15ClN2O2S
• Molecular Weight: 298.79 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(3-oxo-2-thiomorpholinyl)acetamide, also known as CTM, is a synthetic compound that has gained significant attention in the field of medicinal chemistry and pharmacology due to its potential therapeutic applications. The compound is known to possess a wide range of biochemical and physiological effects that make it an attractive candidate for the development of new drugs.

Scientific Research Applications

Synthesis and Characterization

• Montmorillonite KSF Clay Catalyzed Microwave Synthesis : This study involved the synthesis and characterization of N-(phenyl (thiomorpholino) methyl) acetamide derivatives, including their antimicrobial activity. These compounds displayed significant activity against various bacterial and fungal species, demonstrating their potential in microbial studies (Nandhikumar & Subramani, 2018).

Antimicrobial and Antifungal Applications

• Antimicrobial Evaluation and Hemolytic Activity : A series of N-[4-(4-morpholinyl)phenyl]acetamide derivatives were synthesized and evaluated for their antimicrobial and hemolytic activities. These compounds were active against selected microbial species, suggesting their potential application in antimicrobial research (Gul et al., 2017).

Corrosion Inhibition

• Inhibition of Mild Steel Corrosion : N-[morpholin-4-yl(phenyl)methyl]acetamide was studied for its inhibiting effect and adsorption behavior on mild steel in hydrochloric acid solution, showing over 90% inhibition efficiency. This highlights its potential use in corrosion inhibition studies (Nasser & Sathiq, 2016).

Neurological Applications

• GSK189254, a Histamine H3 Receptor Antagonist : This compound demonstrated high affinity for human and rat H3 receptors and showed potential therapeutic utility for the treatment of dementia in Alzheimer's disease and other cognitive disorders (Medhurst et al., 2007).